5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole

• IUPAC Name: 3-nonyl-5-(4-phenylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C23H28N2O/c1-2-3-4-5-6-7-11-14-22-24-23(26-25-22)21-17-15-20(16-18-21)19-12-9-8-10-13-19/h8-10,12-13,15-18H,2-7,11,14H2,1H3
• InChI Key: SQVDDDQNLSSPLY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=NOC(=N1)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H28N2O
• Molecular Weight: 348.5 g/mol

Description

5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole is a compound that has been widely used in scientific research. Its unique chemical structure and properties make it an important tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole involves its ability to bind to and inhibit PKC. PKC is involved in numerous cellular processes including cell proliferation, differentiation, and apoptosis. By inhibiting PKC, 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole can affect these processes and has potential therapeutic applications.
Biochemical and Physiological Effects:
5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole has been shown to affect various biochemical and physiological processes. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in glioblastoma cells. It has also been shown to affect the activity of ion channels and modulate synaptic transmission in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole in lab experiments is its specificity for PKC. This allows for targeted inhibition of PKC without affecting other cellular processes. However, one limitation is that it may have off-target effects on other proteins and enzymes.

Future Directions

There are several future directions for research involving 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole. One direction is to further investigate its potential therapeutic applications, particularly in cancer treatment. Another direction is to study its effects on other cellular processes and signaling pathways. Additionally, research could focus on developing new derivatives of 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole with improved specificity and potency.

Synthesis Methods

The synthesis of 5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole involves the reaction of 4-biphenylcarboxylic acid with nonylamine and thionyl chloride to form the acid chloride derivative. This derivative is then reacted with 1,2,4-oxadiazole to produce the final product. The purity and yield of the product can be improved through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

5-(4-biphenylyl)-3-nonyl-1,2,4-oxadiazole has been used in various scientific research applications, particularly in the field of biochemistry and pharmacology. It has been shown to be an effective inhibitor of protein kinase C (PKC), a key enzyme involved in numerous cellular processes. Additionally, it has been used as a fluorescent probe for studying lipid rafts, which are important in cellular signaling and membrane trafficking.